![molecular formula C6H12ClN B2656145 Spiro[2.3]hexan-1-amine hydrochloride CAS No. 17202-61-8](/img/structure/B2656145.png)
Spiro[2.3]hexan-1-amine hydrochloride
Overview
Description
Spiro[2.3]hexan-1-amine hydrochloride is a chemical compound . It is also known as スピロ［２．３］ヘキサン－１－アミン塩酸塩 in Japanese .
Molecular Structure Analysis
The molecular formula of this compound is C6H12ClN . The InChI code is 1S/C6H11N.ClH/c7-5-4-6(5)2-1-3-6;/h5H,1-4,7H2;1H . The molecular weight is 133.62 .Physical And Chemical Properties Analysis
This compound is a powder . It has a melting point of 154-155 degrees .Scientific Research Applications
Synthesis of Functionalized Spiro Compounds
Spiro compounds have been synthesized through various methods, demonstrating their versatility in organic synthesis. For example, spiro[cyclopropa[a]pyrrolizine]- and spiro[3-azabicyclo[3.1.0]hexane]oxindoles were prepared via a [3 + 2]-cycloaddition reaction, showcasing the potential for creating complex molecules with significant biological activity, including anticancer properties (Filatov et al., 2017).
Material Science Applications
Spiro compounds have been utilized in materials science for the development of novel polymers with unique properties. For instance, novel polyimides derived from spiro(fluorene-9,9′-xanthene) exhibit high organosolubility, optical transparency, and excellent thermal stability, making them suitable for advanced materials applications (Zhang Shu-jiang et al., 2011).
Biomedical Applications
Spiro compounds have shown promise in biomedical research, particularly in drug discovery. Piperidine dispiro-1,2,4-trioxane analogues, for example, possess nanomolar antimalarial activity, indicating the potential for developing new therapeutic agents (Sabbani et al., 2008). Additionally, spiropyran-based compounds have been explored as sensors for amine recognition in environmental and bio-imaging applications, demonstrating the versatility of spiro compounds in sensor technology (Xue et al., 2020).
Safety and Hazards
The safety information for Spiro[2.3]hexan-1-amine hydrochloride indicates that it is a substance that requires careful handling . The hazard statements include H302, H315, H319, and H335 . These correspond to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively . The precautionary statements include measures to prevent exposure and instructions for response in case of exposure .
properties
IUPAC Name |
spiro[2.3]hexan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N.ClH/c7-5-4-6(5)2-1-3-6;/h5H,1-4,7H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEQMGRRMFCLPAK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CC2N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
17202-61-8 |
Source
|
| Record name | spiro[2.3]hexan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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